2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-7-8-12-14(9-10)21-16(17-12)18-15(19)11-5-3-4-6-13(11)20-2/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: KTBLEHUIVRNFAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is also known as MBZM and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of MBZM is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or receptors, leading to the observed biological effects. MBZM has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation.
Biochemical and Physiological Effects:
MBZM has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. MBZM has also been shown to inhibit the activity of cyclooxygenase-2, leading to anti-inflammatory effects. In addition, MBZM has been studied for its potential use as a probe for imaging amyloid plaques in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MBZM has several advantages and limitations for lab experiments. One advantage is its potential use as a probe for imaging amyloid plaques in Alzheimer's disease. Another advantage is its ability to inhibit the growth of cancer cells and induce apoptosis. However, one limitation is the limited availability of MBZM, which can make it difficult to conduct large-scale experiments. Another limitation is the potential toxicity of MBZM, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of MBZM. One direction is to further investigate its potential use as a probe for imaging amyloid plaques in Alzheimer's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to determine the optimal dosage and administration of MBZM for maximum efficacy and minimal toxicity.

Synthesis Methods

MBZM can be synthesized using various methods, including the reaction of 2-amino-6-methylbenzothiazole with 2-methoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride, which is then reacted with 2-amino-6-methylbenzothiazole in the presence of a base. The yield of MBZM using these methods ranges from 60% to 80%.

Scientific Research Applications

MBZM has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor, anti-inflammatory, and antimicrobial activities. MBZM has also been studied for its potential use as a probe for imaging amyloid plaques in Alzheimer's disease.